Cas no 84857-16-9 (2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)-)

2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)- structure

84857-16-9 structure

Product Name:2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)-

CAS No:84857-16-9

MF:C₁₇H₁₄ClN₃

MW:295.766162395477

MDL:MFCD09788189

CID:3275280

PubChem ID:15544111

Update Time:2025-04-21

2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

- 2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)-
- 84857-16-9
- AKOS024284345
- MFCD09788189
- 4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine
- MDL： MFCD09788189
- Inchi： 1S/C17H14ClN3/c1-11-2-4-12(5-3-11)15-10-16(21-17(19)20-15)13-6-8-14(18)9-7-13/h2-10H,1H3,(H2,19,20,21)
- InChI Key： YCNBQCRJLCKOOL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=CC(C2C=CC(C)=CC=2)=NC(N)=N1

Computed Properties

Exact Mass: 295.0876252Da
Monoisotopic Mass: 295.0876252Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 51.8Å²

2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB422474-1 g	4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine	84857-16-9		1g	€467.00	2023-04-24
abcr	AB422474-5 g	4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine	84857-16-9		5g	€722.60	2023-04-24
abcr	AB422474-10 g	4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine	84857-16-9		10g	€935.60	2023-04-24
abcr	AB422474-25 g	4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine	84857-16-9		25g	€1361.60	2023-04-24
abcr	AB422474-1g	4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine; .	84857-16-9		1g	€467.00	2025-04-16
abcr	AB422474-5g	4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine; .	84857-16-9		5g	€722.60	2025-04-16
abcr	AB422474-10g	4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine; .	84857-16-9		10g	€935.60	2025-04-16
abcr	AB422474-25g	4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine; .	84857-16-9		25g	€1361.60	2025-04-16

2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)- Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

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